Cas no 825615-91-6 (1H-Pyrazol-4-amine, 3-(1H-benzimidazol-2-yl)-)

• Product Name: 1H-Pyrazol-4-amine, 3-(1H-benzimidazol-2-yl)-
• CAS No: 825615-91-6
• MF: C₁₀H₉N₅
• MW: 199.211960554123
• CID: 689024
• PubChem ID: 135445947
• Update Time: 2025-04-19

1H-Pyrazol-4-amine, 3-(1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-(1H-benzimidazol-2-yl)-
• 3-(benzimidazol-2-ylidene)-1,2-dihydropyrazol-4-amine
• 3-(1H-benzoimidazol-2-yl)-1H-pyrazol-4-ylamine
• 825615-91-6
• DTXSID30468871
• 3-(1H-benzimidazol-2-yl)-1H-pyrazol-4-ylamine
• CFJZRZITPXGWJK-UHFFFAOYSA-N
• SCHEMBL1645967
• 3-(1H-Benzo[d]imidazol-2-yl)-1H-pyrazol-4-amine

• Inchi： 1S/C10H9N5/c11-6-5-12-15-9(6)10-13-7-3-1-2-4-8(7)14-10/h1-5H,11H2,(H,12,15)(H,13,14)
• InChI Key： CFJZRZITPXGWJK-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2N=C1C1=C(C=NN1)N

Computed Properties

• Exact Mass: 199.08579531g/mol
• Monoisotopic Mass: 199.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83.4Ų